Cas no 2227678-68-2 ((2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}propanoic acid)

• Product Name: (2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}propanoic acid
• CAS No: 2227678-68-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5969923
• PubChem ID: 165584397
• Update Time: 2025-05-20

(2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1541019
• (2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}propanoic acid
• 2227678-68-2

• Inchi： 1S/C26H30N2O5/c1-16(25(30)31)27-24(29)21-13-3-2-4-14-23(21)28-26(32)33-15-22-19-11-7-5-9-17(19)18-10-6-8-12-20(18)22/h5-12,16,21-23H,2-4,13-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16-,21+,23-/m0/s1
• InChI Key： GJKRPCHKBSCNDA-YTJPUZGESA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCCC[C@H]1C(N[C@H](C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}propanoic acid

Compound CAS No. 2227678-68-2: (2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}propanoic Acid

The compound with CAS number 2227678-68-2, known as (2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}propanoic acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cycloheptyl ring, and a formamide moiety. The stereochemistry of the molecule is defined by the (S) configuration at the second carbon of the propanoic acid backbone and the (1RS, 2SR) configuration of the cycloheptyl group.

Recent studies have highlighted the importance of this compound in peptide synthesis and modification. The Fmoc group is a well-known protecting group in solid-phase peptide synthesis (SPPS), where it plays a critical role in controlling the reactivity of amino groups during the synthesis process. The cycloheptyl ring introduces rigidity and stability to the molecule, which can enhance its bioavailability and pharmacokinetic properties. Additionally, the formamide moiety contributes to hydrogen bonding capabilities, making this compound suitable for various biochemical interactions.

One of the most promising applications of this compound is in the development of novel therapeutic agents. Researchers have explored its potential as a building block for creating cyclic peptides with enhanced stability and specificity. By incorporating this compound into peptide frameworks, scientists aim to develop molecules that can target specific receptors or enzymes with high precision. Recent findings suggest that such peptides could be effective in treating conditions such as cancer, inflammation, and infectious diseases.

The synthesis of (2S)-propanoic acid derivative involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Key steps include the formation of the Fmoc-amino cycloheptane intermediate and subsequent coupling reactions to introduce the formamide and propanoic acid groups. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product.

In terms of structural characterization, this compound has been extensively studied using X-ray crystallography and computational modeling. These studies have provided insights into its three-dimensional conformation and intermolecular interactions. For instance, molecular dynamics simulations have revealed that the Fmoc group induces a specific conformational bias in the cycloheptyl ring, which could influence its binding affinity to target proteins.

From an environmental perspective, this compound is not classified as a hazardous material or controlled substance under current regulations. Its production and use are subject to standard safety protocols to ensure minimal impact on human health and ecosystems.

In conclusion, (2S)-propanoic acid derivative represents a cutting-edge advancement in organic chemistry with vast potential in drug discovery and peptide engineering. Its unique structure and functional groups make it an invaluable tool for researchers seeking to design novel therapeutic agents with improved efficacy and selectivity.